Cas no 1006459-05-7 (1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid)

1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a 4-methylpyrazole moiety and a carboxylic acid functional group. This structure imparts versatility in coordination chemistry and potential applications in medicinal chemistry, particularly as a ligand or intermediate in the synthesis of bioactive molecules. The presence of both pyrazole rings enhances its binding affinity to metal centers, making it useful in catalysis or material science. The carboxylic acid group further allows for derivatization, enabling tailored modifications for specific applications. Its well-defined molecular architecture ensures consistent reactivity, supporting its use in research and industrial processes requiring precise chemical functionality.

1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid structure

1006459-05-7 structure

Product Name:1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid

CAS No:1006459-05-7

MF:C₉H₁₀N₄O₂

MW:206.20130109787

CID:3058349

PubChem ID:19618539

Update Time:2025-08-04

1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid
- 1-[(4-methylpyrazol-1-yl)methyl]pyrazole-3-carboxylic acid
- 1-((4-Methyl-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid
- CS-0363266
- STK349350
- AKOS000306538
- 1006459-05-7
- 1-[(4-methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
- Inchi： 1S/C9H10N4O2/c1-7-4-10-13(5-7)6-12-3-2-8(11-12)9(14)15/h2-5H,6H2,1H3,(H,14,15)
- InChI Key： JQYWQIUUFUJTKI-UHFFFAOYSA-N
- SMILES： OC(C1C=CN(CN2C=C(C)C=N2)N=1)=O

Computed Properties

Exact Mass: 206.080376g/mol
Monoisotopic Mass: 206.080376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 206.2g/mol
XLogP3: 0.6
Topological Polar Surface Area: 72.9Å²

1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB551044-100 mg	1-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid; .	1006459-05-7	100MG	€281.90	2022-03-01
abcr	AB551044-250 mg	1-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid; .	1006459-05-7	250MG	€381.10	2022-03-01
abcr	AB551044-500 mg	1-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid; .	1006459-05-7	500MG	€528.40	2022-03-01
abcr	AB551044-1 g	1-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid; .	1006459-05-7	1g	€676.70	2022-03-01

1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on 1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid

Chemical Compound CAS No. 1006459-05-7: 1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic Acid

The compound CAS No. 1006459-05-7, also known as 1-(4-Methyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound consists of a pyrazole ring substituted with a methyl group at the 4-position and a carboxylic acid group at the 3-position, making it a versatile molecule for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The structural integrity of this compound has been confirmed through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, ensuring its purity and stability for downstream applications.

In terms of applications, this compound has shown promising results in the field of drug discovery. Its pyrazole core is known to exhibit significant bioactivity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Recent studies have highlighted its potential as a lead compound for developing novel therapeutic agents, emphasizing its role in medicinal chemistry research.

Beyond pharmacology, this compound has also found relevance in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of conductive polymers and advanced materials for energy storage devices. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in creating nanostructured surfaces with tailored functionalities.

Moreover, this compound has been investigated for its role in agrochemicals, particularly as a potential herbicide or fungicide. Its ability to interact with specific biochemical pathways in plants and microorganisms has been studied extensively, with promising results indicating its efficacy in controlling agricultural pests without adverse environmental impacts.

From an environmental perspective, the ecological impact of this compound has been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles, ensuring that its use does not pose significant risks to ecosystems or human health. These findings are crucial for regulatory compliance and sustainable industrial practices.

In conclusion, the compound CAS No. 1006459-05-7 represents a multifaceted molecule with diverse applications across various scientific domains. Its structural uniqueness, coupled with recent advancements in synthesis and application studies, underscores its importance as a valuable tool in modern chemistry research.